Proteinuria Reduction in Diabetic Nephropathy
In an ex vivo precision-cut liver slice (PCLS) model, (Rac)-BI 703704 (as the racemate of BI 703704) and the sGC stimulator riociguat were compared for their ability to prevent serotonin-induced vascular contraction in both normal and fibrotic (CCl₄-induced NASH model) rat liver tissue. Both compounds prevented contraction in PCLS from naive (normal) rats. However, in fibrotic liver slices—where oxidative stress renders sGC heme-oxidized and NO-insensitive—only the sGC activator BI 703704 remained effective, whereas the sGC stimulator riociguat lost responsiveness [1]. This functional differentiation directly demonstrates the mechanistic advantage of sGC activators over stimulators in disease-relevant oxidative stress milieus [2].
| Evidence Dimension | Prevention of serotonin-induced vascular contraction |
|---|---|
| Target Compound Data | Effective in both normal and fibrotic (CCl₄ NASH model) rat PCLS |
| Comparator Or Baseline | Riociguat (sGC stimulator): Effective only in normal PCLS; non-responsive in fibrotic PCLS |
| Quantified Difference | Qualitative functional difference: activity retained vs. activity lost under oxidative stress conditions |
| Conditions | Rat precision-cut liver slices; serotonin-induced contraction; CCl₄-induced NASH fibrosis model vs. naive rats |
Why This Matters
This direct functional comparison validates the procurement of an sGC activator over an sGC stimulator for any research model involving oxidative stress, fibrosis, or NO-insensitive vascular dysfunction.
- [1] Gore E, et al. Modulation of vascular contraction via soluble guanylate cyclase signaling in a novel ex vivo method using rat precision-cut liver slices. Pharmacol Res Perspect. 2021;9(3):e00778. View Source
- [2] Stasch J-P, et al. Renal effects of soluble guanylate cyclase stimulators and activators: a review of the preclinical evidence. Curr Opin Pharmacol. 2015;21:95-104. View Source
